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Get Quote

Basic Properties of 1,7-Heptanediamine

This table summarizes the fundamental identifiers and physical properties of 1,7-Heptanediamine, which

are crucial for its handling and identification in the lab [1].

Property Value / Description

CAS RN 646-19-5

Synonyms Heptamethylenediamine, 1,7-Heptanediamine

Molecular Formula C₇H₁₈N₂

Molecular Weight 130.24 g/mol

Physical State (20°C) Solid

Melting Point 27 °C

Boiling Point 225 °C

Purity (from supplier) >98.0% (GC)

Water Solubility Soluble
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Safety and Handling Information

Proper handling is critical. The following safety information was obtained from its Globally Harmonized

System (GHS) classification [1].

Aspect Details

GHS Pictogram Corrosive

Signal Word Danger

Hazard Statement H314: Causes severe skin burns and eye damage.

Precautionary
Statements

P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340+P310,

P305+P351+P338+P310, P363, P405, P501

Storage Room temp. (cool, dark place <15°C recommended), under inert gas, air-

sensitive.

General Principles for Purity Assessment &
Troubleshooting

While specific methods for 1,7-Heptanediamine are not detailed in the search results, the following general

analytical principles, referenced from other contexts, are highly relevant.

Chromatography is a Key Technique: High-Performance Liquid Chromatography (HPLC) is a

widely preferred method for the determination of amines and similar compounds [2] [3]. The process
typically involves separating the components of a mixture and requires sensitive detection.

Derivatization Enhances Detection: Many amines lack strong ultraviolet (UV) absorption, making
direct detection difficult. A common solution is derivatization—chemically modifying the compound to

make it easier to detect. Dansyl chloride is a frequently used derivatization agent for amines
because it creates stable derivatives with good UV and fluorescence properties [2] [3].

Internal Standards Improve Accuracy: For accurate quantification, especially in complex mixtures
like fermentation broth, using an internal standard (IS) is critical. This involves adding a known

amount of a similar, but non-interfering, compound to the sample. The IS corrects for variations during
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sample preparation and analysis, leading to much more reliable results [3] [4]. One study noted that

without an internal standard, recovery rates for some amines could be as low as 50-60% [2].
Sample Extraction is Crucial: The efficiency of extracting the target compound from its matrix (e.g.,

a fermentation broth) directly impacts results. Different solvents like perchloric acid, hydrochloric
acid, and trichloroacetic acid at various concentrations can be tested to find the optimal extraction

protocol for your specific sample [2].

The workflow below visualizes the core steps involved in a derivatization-based purity assessment method.

Sample Preparation

Extraction with Solvent
(e.g., 0.2 M HClO₄)

Derivatization
(e.g., with Dansyl Chloride)

Purification & Concentration
(e.g., with Toluene, Drying)

Instrumental Analysis
(HPLC, GC-MS)

Data Analysis & Quantification
(Using Calibration Curve/Internal Standard)

Purity Assessment Report
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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